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Compound of Interest

Compound Name: 24 Bisphenol S-13C12

Cat. No.: B15547924

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, experimental
applications, and biological interactions of 2,4'-Bisphenol S-13Ci2. This isotopically labeled
compound is a critical tool for the accurate quantification of 2,4'-Bisphenol S (2,4'-BPS) in
various matrices and for elucidating its metabolic and signaling pathways.

Core Chemical and Physical Properties

2,4'-Bisphenol S-13Caz is the stable isotope-labeled form of 2,4'-Bisphenol S, an isomer of the
more common 4,4'-Bisphenol S. The incorporation of twelve 13C atoms provides a distinct mass
shift, making it an ideal internal standard for mass spectrometry-based analytical methods.

Data Presentation: Quantitative Properties
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Property Value Source(s)
2-(4-

IUPAC Name hydroxy[*3Cs]phenyl)sulfonyl- [1]
[3Ce]phenol
2,4'-Bisphenol sulfone-13Caiz,
2,4'-Dihydroxydiphenyl

Synonyms Y yelpheny [2]

sulfone-13Caiz2, 2,4'-

Sulfonyldiphenol-13C12

Molecular Formula 13C12H1004S
Molecular Weight 262.18 g/mol [2]
White to Off-white or Beige
Appearance )
Solid
Purity >95% to =98%

CAS Number (Labeled)

2731065-59-9

CAS Number (Unlabeled)

5397-34-2

Storage Conditions

2-8 °C, Store at room
temperature away from light

and moisture

Solubility (Unlabeled)

Soluble in ethanol and ether;

slightly soluble in benzene and

dimethyl sulfoxide

Melting Point (Unlabeled)

245 to 250 °C

Experimental Protocols
General Synthesis of Bisphenol S

The synthesis of Bisphenol S (BPS) is typically achieved through an electrophilic aromatic

substitution reaction. The general protocol involves the reaction of two equivalents of phenol

with one equivalent of a sulfonating agent, such as sulfuric acid or oleum. This reaction can

yield a mixture of isomers, including the 2,4'-sulfonyldiphenol and the more common 4,4'-
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sulfonyldiphenol. The synthesis of the 13Ci2-labeled variant would require starting with 13C-
labeled phenol.

Analytical Application: Quantification in Environmental
or Biological Samples

2,4'-Bisphenol S-13Ci2 is primarily used as an internal standard for quantitative analysis by
liquid chromatography-mass spectrometry (LC-MS). Its chemical behavior is nearly identical to
the unlabeled analyte, but its higher mass allows for clear differentiation in a mass
spectrometer.

Sample Preparation & Extraction (General Method): A common protocol for extracting BPS
from complex samples like fish tissue or other biological matrices involves the following steps:

Homogenization: Samples, often freeze-dried and powdered, are weighed into a centrifuge
tube.

e Spiking: A known amount of the internal standard solution (e.g., BPS-13C12 in methanol) is
added to each sample.

» Extraction: An organic solvent like methanol is added, and the sample is vortexed, sonicated,
and centrifuged to separate the solid and liquid phases.

o Cleanup (if necessary): The supernatant is collected. Depending on the matrix, a solid-phase
extraction (SPE) cleanup step may be required to remove interfering substances.

e Analysis: The final extract is analyzed by an LC-MS system (e.g., LC-QToF-MS) to quantify
the native BPS concentration relative to the known concentration of the added BPS-13C12
standard.

Mandatory Visualization: Experimental Workflow

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Biological or
Environmental Sample

Spike with
2.,4'-BPS-13C12 Standard

Solvent Extraction
(e.g., Methanol)

Sample Cleanup
(e.g., SPE)

Sample Preparation

Liquid Chromatography
(Separation)

Mass Spectrometry
(Detection)

Instrumental Analysis

v

Quantification of Native BPS
vs. Labeled Standard

Data Processing

Diagram 1. General Experimental Workflow for BPS Quantification

Click to download full resolution via product page

Caption: General workflow for BPS analysis using an internal standard.
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Biological Activity and Signaling Pathways

Bisphenol S, once considered a safer alternative to Bisphenol A (BPA), is now recognized as
an endocrine-disrupting chemical (EDC) that can interfere with hormonal signaling. It exhibits
estrogenic, anti-estrogenic, androgenic, and anti-androgenic activities. BPS can disrupt crucial
cellular functions by interfering with membrane-initiated estradiol (Ez) signaling pathways,
leading to altered cell proliferation, apoptosis (cell death), and hormone release.

Disruption of Estradiol-Induced Nongenomic Signaling

Studies in rat pituitary cell lines have shown that BPS can interfere with the rapid, non-genomic
signaling pathways initiated by the natural estrogen, 17(3-estradiol (Ez2).

e Normal E2 Signaling: E2 binds to membrane estrogen receptors (MERS), which rapidly
activates downstream pathways like the Mitogen-Activated Protein Kinase (MAPK) cascade.
This includes the activation of Extracellular signal-Regulated Kinase (ERK), which promotes
cell proliferation and prolactin (PRL) release.

e BPS Interference: BPS can also bind to these mERs. At low concentrations, it can mimic Ez
and induce cell proliferation. However, when combined with E2, BPS disrupts the normal
signaling response. It can attenuate the Ez-induced ERK activation while simultaneously
enhancing the activity of another MAPK pathway member, c-Jun-N-terminal Kinase (JNK),
which is often associated with stress responses and apoptosis. This disruption leads to
altered cellular outcomes, including reduced cell numbers and the initiation of apoptosis via

the extrinsic pathway.

ROS-Mediated Endoplasmic Reticulum Stress Pathway

More recent research has indicated that both BPA and BPS can reduce the synthesis of
estradiol. This effect may be mediated by an increase in Reactive Oxygen Species (ROS),
which in turn activates endoplasmic reticulum (ER) stress signaling pathways, specifically the
PERK/ATF4 pathway.

Mandatory Visualization: Signaling Pathway Disruption
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Diagram 2: BPS Disruption of E2 Nongenomic Signaling
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Caption: BPS interferes with E2 signaling at membrane receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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